Cas no 2228743-74-4 (tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate
• CAS No: 2228743-74-4
• MF: C₁₅H₂₂F₂N₂O₂
• MW: 300.344191074371
• CID: 6449542
• PubChem ID: 165675886
• Update Time: 2025-11-01

tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate
• EN300-1873099
• 2228743-74-4
• tert-butyl N-[3-amino-2-(difluoromethyl)-1-phenylpropyl]carbamate

• Inchi： 1S/C15H22F2N2O2/c1-15(2,3)21-14(20)19-12(11(9-18)13(16)17)10-7-5-4-6-8-10/h4-8,11-13H,9,18H2,1-3H3,(H,19,20)
• InChI Key： OGWIUAMXDMEYHD-UHFFFAOYSA-N
• SMILES： FC(C(CN)C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 300.16493427g/mol
• Monoisotopic Mass: 300.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate

tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate (CAS No. 2228743-74-4): An Overview of a Promising Compound in Pharmaceutical Research

tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate (CAS No. 2228743-74-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its tert-butyl and difluoromethyl groups, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate is composed of a tert-butyl group attached to an amino-functionalized propyl chain, which is further substituted with a difluoromethyl group and a phenyl ring. This intricate arrangement confers the compound with specific physicochemical properties, such as enhanced lipophilicity and stability, which are crucial for its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate may have potential as an antidepressant or antipsychotic agent.

In addition to its neurological applications, tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Cancer Research journal reported that tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate effectively induced apoptosis in breast cancer cells by downregulating the expression of anti-apoptotic proteins.

The pharmacokinetic properties of tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate have also been extensively studied. Its high lipophilicity allows for efficient absorption and distribution within the body, while its stability ensures a prolonged half-life, making it suitable for sustained-release formulations. These characteristics are particularly advantageous for developing oral or injectable drug delivery systems.

Safety and toxicity profiles are critical considerations in drug development, and preliminary studies on tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate have shown promising results. In vitro and in vivo toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

The synthesis of tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate involves several well-established chemical reactions, including amide formation and fluorination steps. The efficiency and scalability of these synthetic routes have been optimized to facilitate large-scale production for preclinical and clinical trials. Researchers at leading pharmaceutical companies are currently exploring various synthetic strategies to improve yield and purity, ensuring consistent quality for clinical use.

In conclusion, tert-butyl N-3-amino-2-(difluoromethyl)-1-phenylpropylcarbamate (CAS No. 2228743-74-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with favorable pharmacokinetic properties and low toxicity profile, makes it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its therapeutic utility, contributing to advancements in the treatment of various diseases.